Cas no 1699271-00-5 (1,1-difluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine
• CAS No: 1699271-00-5
• MF: C₆H₁₀F₂N₄
• MW: 176.167207241058
• CID: 6263795
• PubChem ID: 107063847
• Update Time: 2025-05-24

1,1-difluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine
• EN300-2004646
• 1699271-00-5

• Inchi： 1S/C6H10F2N4/c1-12-3-4(10-11-12)2-5(9)6(7)8/h3,5-6H,2,9H2,1H3
• InChI Key： JWRXRRGAFBQXPK-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CN(C)N=N1)N)F

Computed Properties

• Exact Mass: 176.08735266g/mol
• Monoisotopic Mass: 176.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1,1-difluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine

Comprehensive Overview of 1,1-Difluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine (CAS No. 1699271-00-5)

The compound 1,1-difluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine (CAS No. 1699271-00-5) is a fluorinated organic molecule featuring a unique combination of a 1,2,3-triazole ring and a difluoropropanamine backbone. This structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of both fluorine atoms and the triazole moiety enhances its metabolic stability and binding affinity, making it a promising candidate for medicinal chemistry and bioconjugation strategies.

In recent years, the demand for fluorinated compounds like 1,1-difluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine has surged, driven by their applications in PET imaging, proteolysis-targeting chimeras (PROTACs), and small-molecule inhibitors. Researchers are particularly interested in its role as a bioisostere for carboxylic acids or amides, which can improve pharmacokinetic properties. The compound’s CAS No. 1699271-00-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies on click chemistry and fluorine-based drug design.

From a synthetic perspective, the incorporation of the 1-methyl-1H-1,2,3-triazol-4-yl group enables facile Huisgen cycloaddition reactions, a cornerstone of modern biocompatible labeling techniques. This property aligns with the growing trend of precision medicine, where modular compounds like this are used to tailor therapies. Additionally, the difluoro moiety enhances lipophilicity, a critical factor in CNS drug development and enzyme inhibition studies. These attributes make CAS No. 1699271-00-5 a subject of interest in patents and peer-reviewed journals.

Environmental and regulatory considerations also play a role in the compound’s appeal. Unlike traditional halogenated compounds, 1,1-difluoro-3-(1-methyl-1H-1,2,3-triazol-4-yl)propan-2-amine exhibits lower ecotoxicity, aligning with the green chemistry movement. Its stability under physiological conditions further supports its use in sustainable chemical processes. Industry professionals often inquire about its scalable synthesis and purity standards, highlighting its commercial viability.

Looking ahead, the versatility of CAS No. 1699271-00-5 positions it as a key player in interdisciplinary research. Whether in catalysis, material science, or biopharmaceuticals, its dual functionality offers unmatched flexibility. As the scientific community continues to explore structure-activity relationships (SAR), this compound is poised to contribute to breakthroughs in targeted drug delivery and molecular imaging. Its growing presence in literature underscores its potential to address unmet needs in both academia and industry.